Cas no 474-67-9 (Brassicasterol)

• Product Name: Brassicasterol
• CAS No: 474-67-9
• MF: C₂₈H₄₆O
• MW: 398.664248943329
• MDL: MFCD00201659
• CID: 331936
• PubChem ID: 329773247
• Update Time: 2025-04-19

Brassicasterol Chemical and Physical Properties

Names and Identifiers

• Ergosta-5,22-dien-3-ol,(3b,22E)-
• Brassicasterol
• BRASSICASTEROL(P) PrintBack
• (3S,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 5,22-Cholestadien-24β-methyl-3β-ol
• Ergosta-5,22(E)-dien-3beta-ol
• delta5,22-Ergostadien-3beta-ol
• delta5,22-Ergostadienol
• 2B0KG2XFOF
• Brassicasterin
• OILXMJHPFNGGTO-ZAUYPBDWSA-N
• Brassicasterol, from semisynthetic
• LMST01030098
• C08813

• MDL： MFCD00201659
• Inchi： 1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-9,18-20,22-26,29H,10-17H2,1-6H3/b8-7+/t19-,20+,22-,23-,24+,25-,26-,27-,28+/m0/s1
• InChI Key： OILXMJHPFNGGTO-ZAUYPBDWSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@H](C)C(C)C)C)CC[C@H]21

Computed Properties

• Exact Mass: 398.35500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 20.2
• Surface Charge: 0

Experimental Properties

• Color/Form: Powder
• Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 205-213 ºC
• Solubility: Insuluble (3.4E-6 g/L) (25 ºC),
• PSA: 20.23000
• LogP: 7.41070
• Solubility: Not determined

Brassicasterol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives
• Euonymus japonicus Thunb.
• Other Chemical Reagents